7-Nitro-2-aminonaphthalene

• CAS RN: 3230-36-2
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• IUPAC Name: 7-nitronaphthalen-2-amine
• InChI: InChI=1S/C10H8N2O2/c11-9-3-1-7-2-4-10(12(13)14)6-8(7)5-9/h1-6H,11H2
• InChI Key: KRHGMPUYSBHCPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=C2)[N+](=O)[O-])N

Description

7-Nitro-2-aminonaphthalene is a useful research compound. Its molecular formula is C10H8N2O2 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of 2,7-dinitro-naphthalene in ethylacetate (400 ml) and DMF (4 ml) was hydrogenated over P/C at 50° C. for 2 hours. After work-up and purification by chromatography 2.1 g (11.2 mmol, 24%) of the title compound, MS: m/e=251(M+) was obtained.

Synthesis routes and methods II

Procedure details

To a solution of 2,7-dinitronaphthalene (500 mg, 2.29 mmol) in methanol (5 mL) heated to reflux, is added over 15 minutes, a solution of sodium hydrosulfide (196 mg, 3.44 mmol) in methanol (5 mL) and water (10 mL). The reaction mixture is heated at reflux for 30 minutes and then poured into ice-water and filtered to give an orange solid. After washing the solid with boiling 10% aqueous HCl, the filtrate is basified with solid NaOH and extracted with EtOAc. The organic layer is dried (Na2SO4) and the solvents are evaporated to give 7-nitro-2-aminonaphthalene as a bright orange solid.